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Compound of Interest

Compound Name: (3-Aminobenzyl)diethylamine

Cat. No.: B1274826 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(3-Aminobenzyl)diethylamine, a bifunctional aromatic amine, presents a unique scaffold for

chemical synthesis, yet it remains a molecule of considerable obscurity in mainstream chemical

literature. Despite its potential as a versatile intermediate in the development of novel

compounds, a comprehensive body of public-domain research detailing its synthesis, reactivity,

and applications is notably sparse. This guide, therefore, serves as a concise summary of the

currently available information, acknowledging the significant gaps in experimental data while

highlighting its potential utility in synthetic and medicinal chemistry.

Physicochemical Properties and Identification
A summary of the known physicochemical properties for (3-Aminobenzyl)diethylamine is

presented in Table 1. These details are crucial for its identification and for planning synthetic

transformations.

Property Value Source

CAS Number 27958-97-0 [1]

Molecular Formula C₁₁H₁₈N₂

Molecular Weight 178.27 g/mol

Alternate Name
N-(3-aminobenzyl)-N,N-

diethylamine
[1]
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Synthesis and Availability
Detailed, peer-reviewed synthesis protocols for (3-Aminobenzyl)diethylamine are not readily

available in the scientific literature. Commercial suppliers list the compound, indicating that

proprietary synthesis methods exist.[1] General synthetic strategies for analogous N,N-

dialkylbenzylamines often involve the reductive amination of the corresponding aldehyde (3-

aminobenzaldehyde) with a secondary amine (diethylamine) or the direct alkylation of a

benzylamine with an ethyl halide. However, without specific experimental procedures, these

remain theoretical pathways for this particular molecule.

Role as a Chemical Intermediate
(3-Aminobenzyl)diethylamine possesses two key reactive sites: a primary aromatic amine

and a tertiary benzylic amine. This dual functionality makes it a valuable building block for

creating more complex molecules.

Reactions of the Aromatic Amine
The primary amino group on the benzene ring is a versatile handle for a variety of chemical

transformations, including:

Amide Formation: Reaction with acyl chlorides or anhydrides to form corresponding amides.

Diazotization: Conversion to a diazonium salt, which can then be subjected to a wide range

of Sandmeyer-type reactions to introduce various substituents (e.g., -OH, -CN, -X).

Schiff Base Formation: Condensation with aldehydes or ketones to form imines.

Reactions involving the Diethylaminomethyl Group
The diethylaminomethyl moiety can influence the molecule's properties and participate in

specific reactions. For instance, the tertiary amine can act as a base or a nucleophile.

Potential Applications in Drug Discovery
While specific applications of (3-Aminobenzyl)diethylamine are not extensively documented,

its structural motifs are present in compounds of biological interest. For example, it has been

investigated as a structural analog in studies exploring non-oxime reactivators for
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acetylcholinesterase inhibited by organophosphorus nerve agents.[2] The presence of both a

primary aromatic amine and a tertiary amine offers possibilities for creating libraries of

compounds for screening in various therapeutic areas.

The general class of aminobenzylamines and their derivatives has been explored for a range of

biological activities, suggesting potential avenues for the application of (3-
Aminobenzyl)diethylamine.

Experimental Data and Protocols: A Notable
Absence
A critical limitation in providing a comprehensive technical guide is the near-complete absence

of published experimental data and protocols for (3-Aminobenzyl)diethylamine. Key missing

information includes:

Quantitative Reaction Data: No publicly available data on reaction yields, optimal conditions

(temperature, solvent, catalysts), or purity of products derived from this intermediate.

Spectroscopic Data: While basic properties are known, detailed and interpreted NMR, IR,

and mass spectrometry data are not published, which would be essential for reaction

monitoring and product characterization.

Detailed Experimental Protocols: The lack of step-by-step procedures for its synthesis or its

use in further reactions prevents the replication and extension of any potential research.

Logical Workflow for Utilizing (3-
Aminobenzyl)diethylamine
Given the available information, a logical workflow for a researcher interested in utilizing this

intermediate would follow the general principles of synthetic chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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